Diarylide Yellow: A Deep Dive into Synthesis and Molecular Structure
Diarylide Yellow: A Deep Dive into Synthesis and Molecular Structure
For Researchers, Scientists, and Drug Development Professionals
Diarylide yellows are a significant class of organic pigments, widely utilized in printing inks, coatings, and plastics due to their brilliant color, good lightfastness, and thermal stability.[1][2] This technical guide provides an in-depth exploration of their synthesis, molecular structure, and key physicochemical properties, presenting data in a structured format for researchers and professionals in relevant fields.
Core Synthesis Pathway
The fundamental synthesis of diarylide yellow pigments involves a two-step process: the tetrazotization of an aromatic diamine, followed by a coupling reaction with one or more acetoacetarylides.[1][3] The most common aromatic diamine used is 3,3'-dichlorobenzidine (B165656).[3][4]
Step 1: Tetrazotization of 3,3'-Dichlorobenzidine
In this initial step, 3,3'-dichlorobenzidine is converted to its corresponding tetrazonium salt. This is typically achieved by reacting it with sodium nitrite (B80452) in the presence of a strong acid, such as hydrochloric acid, at low temperatures (0-5°C).[3][4] The low temperature is crucial to prevent the decomposition of the unstable tetrazonium salt.
Step 2: Azo Coupling
The resulting tetrazonium salt is then reacted with an acetoacetarylide, which acts as a coupling component.[3][4] The specific acetoacetarylide used determines the final properties of the pigment, such as its shade, transparency, and resistance to solvents and light.[4] By varying the substituents on the acetoacetarylide, a wide range of diarylide yellow pigments can be produced.[1]
Detailed Experimental Protocols
The following tables outline typical experimental protocols for the synthesis of diarylide yellow pigments, with specific examples for Pigment Yellow 12 and a generic procedure.
Table 1: Experimental Protocol for Tetrazotization of 3,3'-Dichlorobenzidine
| Parameter | Value/Description |
| Reactants | |
| 3,3'-Dichlorobenzidine (as dihydrochloride (B599025) salt) | 100 parts |
| Water | 700 parts |
| 31.5% Hydrochloric Acid | 150 parts |
| Sodium Nitrite | 55.5 parts |
| Reaction Conditions | |
| Temperature | 0-5°C |
| Reaction Time | ~60 minutes |
| Procedure | 1. Charge the reactor with 3,3'-dichlorobenzidine dihydrochloride, water, and hydrochloric acid.[3][4] 2. Stir the mixture to form a suspension.[5] 3. Cool the suspension to 0-5°C.[3][4] 4. Add sodium nitrite to the cooled suspension.[3][5] 5. Continue stirring for approximately 60 minutes until the tetrazotization is complete.[3][4] 6. Destroy excess nitrous acid with sulfamic acid.[3] |
| Product | 3,3'-Dichlorobenzidine tetrazonium chloride |
Table 2: Experimental Protocol for Azo Coupling
| Parameter | Value/Description |
| Reactants | |
| Tetrazonium Salt Solution | From previous step |
| Acetoacetarylide (e.g., Acetoacetanilide for PY 12) | Stoichiometric amount |
| Reaction Conditions | |
| pH | Adjusted as needed (e.g., to 10.7 in some cases)[6] |
| Temperature | Can be increased (e.g., to 85°C)[6] |
| Procedure | 1. The tetrazonium salt solution is added to a solution of the acetoacetarylide.[3] 2. The pH and temperature are adjusted to optimize the coupling reaction.[6] 3. The resulting pigment slurry is stirred for a specified time to ensure complete reaction.[6] 4. The pigment is then filtered, washed with water, and dried.[6] |
| Product | Diarylide Yellow Pigment |
Molecular Structure
X-ray crystallography studies have revealed that diarylide yellow pigments exist predominantly in the bisketohydrazone tautomeric form rather than the often-depicted diazo form.[1][7] The molecule is nearly planar, which contributes to its crystalline stability.[8][9] The specific conformation and crystal packing influence the pigment's final properties.[7][8]
Physicochemical Properties
The properties of diarylide yellow pigments can vary significantly based on their specific chemical structure. The following table summarizes key data for some common diarylide yellow pigments.
Table 3: Physicochemical Properties of Selected Diarylide Yellow Pigments
| Property | Pigment Yellow 12 | Pigment Yellow 13 | Pigment Yellow 14 | Pigment Yellow 83 |
| CAS Number | 6358-85-6[9] | 5102-83-0[10][11] | 5468-75-7 | 5567-15-7[2] |
| Molecular Formula | C₃₂H₂₆Cl₂N₆O₄[9] | C₃₆H₃₄Cl₂N₆O₄[10] | C₃₄H₃₀Cl₂N₆O₄[12] | C₃₆H₃₂Cl₄N₆O₈[2] |
| Molecular Weight ( g/mol ) | 629.50[9][13] | 685.6[10] | 657.55[12] | - |
| Melting Point (°C) | 320 (decomposes)[9][13] | - | - | - |
| Density (g/cm³) | 1.22[9][13] | 1.35 | - | 1.5[2] |
| Water Solubility | < 1 mg/mL[9][13] | Insoluble | Insoluble | Insoluble |
| Oil Absorption ( g/100g ) | - | ~40 | 40-74[12] | 58[2] |
| Hue | Yellow[1] | Reddish Yellow | Reddish Yellow[12] | Reddish Yellow[2] |
Conclusion
Diarylide yellow pigments represent a versatile and commercially important class of colorants. Their synthesis, based on the fundamental chemistry of tetrazotization and azo coupling, allows for a wide range of products with tailored properties. The understanding of their molecular structure, particularly the prevalence of the bisketohydrazone tautomer, is key to explaining their stability and performance characteristics. The data presented in this guide provides a solid foundation for researchers and professionals working with these materials.
References
- 1. Diarylide pigment - Wikipedia [en.wikipedia.org]
- 2. naturalpigments.com [naturalpigments.com]
- 3. US4643770A - Amine-free, easily dispersible diarylide yellow pigment compositions - Google Patents [patents.google.com]
- 4. US4648907A - High color strength diarylide yellow pigment compositions - Google Patents [patents.google.com]
- 5. US20110061564A1 - Diarylide Yellow Pigments - Google Patents [patents.google.com]
- 6. US8034174B2 - Diarylide yellow pigments - Google Patents [patents.google.com]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Pigment Yellow 12 - Wikipedia [en.wikipedia.org]
- 10. Diarylide Yellow | C36H34Cl2N6O4 | CID 73462 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. Pigment Yellow 13 - CAS No.5102-83-0 - Diarylide Yellow AAMX - HANGZHOU HAN-COLOR CHEMICAL CO., LTD. / HPP [hc-pigment.com]
- 12. chembk.com [chembk.com]
- 13. DIARYLANILIDE YELLOW | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
